N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N'-(3-methoxyphenyl)ethanediamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-N'-(3-methoxyphenyl)oxamide
• InChI: InChI=1S/C20H18FN3O3S/c1-27-17-7-3-6-15(11-17)23-19(26)18(25)22-9-8-16-12-28-20(24-16)13-4-2-5-14(21)10-13/h2-7,10-12H,8-9H2,1H3,(H,22,25)(H,23,26)
• InChI Key: PMVRBVOMXJNVBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F
• Molecular Formula: C20H18FN3O3S
• Molecular Weight: 399.4 g/mol
• CAS No.: 895784-19-7

Description

“N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-N’-(3-methoxyphenyl)ethanediamide” is a compound that contains a 2-aminothiazole scaffold. This scaffold is a characteristic structure in drug development due to its various biological activities. It can act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-amino-5-bromothiazole with 3-(furan-2-yl)propanoic acid followed by the Suzuki reaction of the amide product with 4-fluorophenylboric acid.

Molecular Structure Analysis

The molecular formula of the compound is C21H18FN5O3S. The compound is a derivative of 2-aminothiazole, which is a five-membered ring system containing a sulfur atom and two nitrogen atoms.

Chemical Reactions Analysis

The 2-aminothiazole scaffold in the compound is a versatile entity in chemical reactions. It has many reactive positions where donor–acceptor, nucleophilic, and oxidation reactions may take place.

Physical and Chemical Properties Analysis

The compound’s molecular weight is 439.463 Da. Further physical and chemical properties are not provided in the search results.

Scientific Research Applications

Structural and Conformational Analysis

Research on similar thiazole compounds indicates a keen interest in their structural and conformational properties, which are critical for understanding their reactivity and potential as therapeutic agents. For example, studies on N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides have provided insights into their geometric parameters and intramolecular interactions, essential for drug design (Köysal et al., 2005).

Synthesis of Fluorescent Dyes and Building Blocks

The molecule has applications in the synthesis of fluorescent dyes and building blocks for further chemical synthesis. For instance, N-ethoxycarbonylpyrene and perylene thioamides have been used to create a variety of fluorescent dyes, demonstrating the versatility of thiazole derivatives in the development of color-tunable fluorophores (Witalewska et al., 2019).

Antimicrobial Activities

Thiazoles and their fused derivatives, including structures similar to the molecule , have been explored for their antimicrobial activities. The synthesis and reactivity of these compounds toward various reagents lead to the development of products with potential antimicrobial properties, highlighting their significance in pharmaceutical research (Wardkhan et al., 2008).

Electrochemical and Electrochromic Properties

Research has also delved into the electrochemical and electrochromic properties of thiazole derivatives, investigating how different acceptor groups affect these characteristics. Such studies are foundational for applications in materials science, especially in developing new electronic and optoelectronic devices (Hu et al., 2013).

Mechanism of Action

Target of action

The compound contains a thiazole ring, which is a common feature in many biologically active compounds . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . The exact target of this specific compound would depend on its precise structure and any modifications it might have.

Mode of action

The mode of action of thiazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Some thiazole derivatives have been found to block the biosynthesis of certain bacterial lipids , while others might interact with different targets in the body

Biochemical pathways

Thiazole derivatives can potentially affect a wide range of biochemical pathways due to their diverse biological activities . The specific pathways affected by this compound would depend on its precise structure and the biological target it interacts with.

Result of action

The molecular and cellular effects of this compound would depend on its specific mode of action and the biological target it interacts with. Some thiazole derivatives have been found to have cytotoxic activity, suggesting they might cause cell death .

Future Directions

The 2-aminothiazole scaffold, which is present in the compound, has attracted the attention of medicinal chemists due to its wide range of biological activities. This suggests that there could be future research and development involving this compound or its derivatives.